4-Hydroxy-3-piperidin-1-ylmethyl-benzaldehyde hydrochloride
Overview
Description
4-Hydroxy-3-piperidin-1-ylmethyl-benzaldehyde hydrochloride is a chemical compound with the molecular formula C13H17NO2.HCl and a molecular weight of 255.74 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H17NO2/c15-10-11-4-5-13(16)12(8-11)9-14-6-2-1-3-7-14/h4-5,8,10,16H,1-3,6-7,9H2 . This code provides a specific string of characters that represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound has a molecular weight of 219.28 and a melting point of 240-245 (dec) .Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis of Novel Quinolinone Derivatives : Research has described the catalyst-free multicomponent synthesis of quinolinone derivatives using 4-hydroxyquinolin-2(1H)-one, piperidine, and benzaldehydes, including 4-hydroxy-3-piperidin-1-ylmethyl-benzaldehyde hydrochloride. This process is significant for yielding products in good-to-excellent yields, especially with electron-withdrawing groups in aldehydes (Du et al., 2020).
Study of Proton Transfer in Naphthaldehydes : Investigations into naphthaldehydes, including 4-hydroxy-3-(piperidin-1-ylmethyl)-1-naphthaldehyde, have explored their tautomerism and proton transfer properties. Concentration-dependent deprotonation and intramolecular proton transfer involving the OH group and piperidine nitrogen were observed, highlighting its potential for molecular switch applications (Manolova et al., 2015).
Synthesis of Piperidin-1-ylmethyl Benzaldehyde : A study focused on the synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde, a water-soluble aldehyde and an important intermediate for small molecule anticancer drugs. The synthesis process involved acetal, nucleophilic, and hydrolysis reactions, demonstrating the compound's relevance in anticancer drug development (Zhang et al., 2018).
Solvent Control of Intramolecular Proton Transfer : Research into 4-hydroxy-3-(piperidin-1-ylmethyl)-1-naphthaldehyde showed that solvent choice significantly influences its excited state dynamics. This compound, a candidate for a molecular switch, exhibited different proton transfer behaviors in various solvents, demonstrating its potential in photonics and molecular electronics (Manolova et al., 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-hydroxy-3-(piperidin-1-ylmethyl)benzaldehyde;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2.ClH/c15-10-11-4-5-13(16)12(8-11)9-14-6-2-1-3-7-14;/h4-5,8,10,16H,1-3,6-7,9H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSPIJGOTHPHZBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=C(C=CC(=C2)C=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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